Cas no 2247108-57-0 (4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride)

• Product name: 4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride
• CAS No: 2247108-57-0
• MF: C₇H₁₆ClN₃O₂
• MW: 209.673840522766
• CID: 5411568
• PubChem ID: 137915952

4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-[[(dimethylamino)iminomethyl]amino]-, hydrochloride (1:1)
• EN300-6491063
• 4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride
• Z3376191871
• 2247108-57-0
• 4-[(E)-[amino(dimethylamino)methylidene]amino]butanoic acid hydrochloride

• Inchi： 1S/C7H15N3O2.ClH/c1-10(2)7(8)9-5-3-4-6(11)12;/h3-5H2,1-2H3,(H2,8,9)(H,11,12);1H
• InChI Key： KHRZPCLUVCANFW-UHFFFAOYSA-N
• SMILES： Cl.OC(CCC/N=C(\N)/N(C)C)=O

Computed Properties

• Exact Mass: 209.0931045g/mol
• Monoisotopic Mass: 209.0931045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 178
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Additional information on 4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride

4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride (CAS No. 2247108-57-0): A Comprehensive Overview

In the realm of organic chemistry and pharmaceutical research, 4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride (CAS No. 2247108-57-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of guanidine derivatives, which are known for their versatile reactivity and biological relevance. Its molecular structure features a butanoic acid backbone modified with a guanidine-like functional group, making it a subject of interest in drug discovery and biochemical studies.

The hydrochloride salt form of this compound enhances its solubility and stability, which is crucial for laboratory and industrial applications. Researchers have explored its role as a building block in peptide synthesis and as a ligand in coordination chemistry. The presence of both amino and carboxylic acid groups allows for diverse chemical modifications, enabling the creation of novel derivatives with tailored properties. This adaptability aligns with current trends in precision medicine and targeted drug delivery, where molecular customization is paramount.

One of the most frequently asked questions about CAS No. 2247108-57-0 revolves around its synthetic routes and purification methods. Recent advancements in green chemistry have prompted scientists to develop more sustainable protocols for its production, minimizing waste and energy consumption. Additionally, its potential as a biocompatible scaffold in bioconjugation has sparked interest in fields like diagnostics and therapeutics, where it could be used to link biomolecules or drugs.

From an analytical perspective, 4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride can be characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and confirm structural integrity, which are critical for reproducibility in research. The compound's stability under various pH conditions also makes it a candidate for formulation studies, particularly in designing pH-responsive drug carriers—a hot topic in modern pharmaceutical sciences.

Beyond its chemical attributes, this compound intersects with broader scientific discussions, such as the role of small molecules in modulating protein-protein interactions. Its guanidine moiety is reminiscent of arginine side chains, suggesting potential applications in mimicking natural peptides or inhibiting enzymatic activity. Such possibilities resonate with the growing demand for non-toxic, bioinspired compounds in biotechnology and material science.

In summary, 4-[[Amino(dimethylamino)methylidene]amino]butanoic acid;hydrochloride (CAS No. 2247108-57-0) exemplifies the convergence of synthetic chemistry and applied biology. Its multifaceted utility—from drug development to material design—positions it as a valuable tool for researchers tackling contemporary challenges in science and medicine. As innovation continues, this compound is likely to remain at the forefront of interdisciplinary exploration.